BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N'-Bis(methoxymethyl)thiourea chemical
structure and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N,N'-Bis(methoxymethyl)thiourea

Cat. No.: B12736656

N,N'-Bis(methoxymethyl)thiourea: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of N,N'-Bis(methoxymethyl)thiourea. The information is
intended for researchers, scientists, and professionals involved in drug development and other
scientific disciplines where thiourea derivatives are of interest.

Chemical Structure and Properties

N,N'-Bis(methoxymethyl)thiourea is an organosulfur compound and a derivative of thiourea.
Its structure features a central thiocarbonyl group with two nitrogen atoms, each substituted
with a methoxymethyl group.

Chemical Structure:
Caption: Chemical structure of N,N'-Bis(methoxymethyl)thiourea.

Table 1: Chemical and Physical Properties of N,N'-Bis(methoxymethyl)thiourea
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Property Value Source
Molecular Formula C5H12N202S

Molecular Weight 164.23 g/mol [1]

CAS Number 51872-26-5 [1]
Appearance Resinous substance

SMILES COCNC(=S)NCOC [2]
Predicted XlogP -0.1 [2]

Note: Experimental data on properties such as melting point, boiling point, and solubility are not
readily available in the current literature. The description as a "resinous substance" suggests it
may not have a sharp melting point.[3]

Synthesis and Characterization

A known method for the synthesis of N,N'-Bis(methoxymethyl)thiourea involves the
aminomethylation of thiourea with paraformaldehyde and methanol.[3]

Experimental Protocol: Synthesis

Materials:

e Thiourea

e Methanol

o Paraformaldehyde
Procedure:

e A mixture of thiourea (10 mmol), methanol (250 mmol), and paraformaldehyde (25 mmol) is
prepared.[3]

e The mixture is stirred for 8 hours at approximately 70 °C.[3]
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e The solvent is removed to yield N,N'-Bis(methoxymethyl)thiourea.[3]

Yield: The reported yield for this procedure is not explicitly stated for the thiourea derivative in
the reference, while the urea analog is reported to have a 90% yield.[3]
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Caption: Workflow for the synthesis of N,N'-Bis(methoxymethyl)thiourea.

Characterization Data

Table 2: Spectroscopic Data for N,N'-Bis(methoxymethyl)thiourea
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Technique Data Source

o, ppm: 3.19 s (6H, OCH3),
1H NMR (400 MHz, DMSO-d6)  4.84 br. s (4H, HNCH20), 8.35  [3]
br. s (2H, NH)

Mass Spectrum (MALDI

m/z (Irel, %): 203.110 [M + K]*  [3]
TOF/TOF)

Note: Infrared (IR) spectroscopic data for this specific compound is not available in the cited
literature. However, the IR spectra of thiourea derivatives typically show characteristic bands
for N-H, C=S, and C-N stretching.[4][5]

Biological Activity and Potential Applications

While specific biological data for N,N'-Bis(methoxymethyl)thiourea is not currently available,
the broader class of thiourea derivatives has been extensively studied and shown to exhibit a
wide range of biological activities. This suggests that N,N'-Bis(methoxymethyl)thiourea could
be a candidate for investigation in several areas of drug development.

Thiourea derivatives have been reported to possess:

Antimicrobial activity: Including antibacterial and antifungal properties.[6]

» Anticancer activity: Some thiourea derivatives have shown cytotoxic effects against various
cancer cell lines.[7][8]

e Enzyme inhibition: Thioureas are known to inhibit various enzymes, which is a key
mechanism in many therapeutic agents.

» Antiviral activity: Certain derivatives have been investigated for their potential as antiviral
agents.[9]

The methoxymethyl groups in N,N'-Bis(methoxymethyl)thiourea may influence its solubility,
lipophilicity, and ability to form hydrogen bonds, which are critical factors for biological activity
and drug-like properties.
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Caption: Potential applications of thiourea derivatives in drug development.

Safety and Handling

Specific safety data for N,N'-Bis(methoxymethyl)thiourea is not available. However, based
on the data for the parent compound, thiourea, the following precautions should be considered.
Thiourea is classified as harmful if swallowed and is suspected of causing cancer and
damaging fertility or the unborn child. It is also toxic to aquatic life with long-lasting effects.

Recommended Handling Procedures:

Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.

» Avoid inhalation of dust or fumes.

e Prevent contact with skin and eyes.

e Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container in a cool, dry place.

Conclusion
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N,N'-Bis(methoxymethyl)thiourea is a thiourea derivative with a straightforward synthetic
route. While specific data on its physicochemical properties and biological activity are limited,
the extensive research on related thiourea compounds suggests its potential as a scaffold for
the development of new therapeutic agents. Further research is warranted to fully characterize
this compound and explore its potential applications in medicinal chemistry and other scientific
fields. Researchers should proceed with appropriate safety precautions based on the known
hazards of the thiourea class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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